Cas no 1217653-08-1 ((R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl)

(R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl is a chiral thiazole derivative featuring a pyrrolidine moiety, commonly employed as a key intermediate in pharmaceutical and organic synthesis. Its stereospecific (R)-configuration enhances selectivity in asymmetric reactions, making it valuable for the development of bioactive compounds. The thiazole core contributes to its stability and reactivity, while the ethyl ester group offers versatility for further functionalization. The hydrochloride salt form improves solubility and handling in synthetic applications. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors, receptor modulators, and other pharmacologically active molecules. Its well-defined structure ensures reproducibility in research and industrial processes.
(R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl structure
1217653-08-1 structure
Product Name:(R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl
CAS No:1217653-08-1
MF:C10H15ClN2O2S
MW:262.756300210953
CID:3159563
PubChem ID:44630589
Update Time:2025-06-07

(R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl Chemical and Physical Properties

Names and Identifiers

    • (R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl
    • DTXSID50659961
    • (S)-2-PYRROLIDIN-2-YLTHIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • (R)-Ethyl 2-(pyrrolidin-2-yl)thiazole-4-carboxylate hydrochloride
    • CS-0442601
    • (R)-Ethyl2-(pyrrolidin-2-yl)thiazole-4-carboxylatehydrochloride
    • Ethyl (R)-2-(pyrrolidin-2-yl)thiazole-4-carboxylate hydrochloride
    • ethyl 2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole-4-carboxylate;hydrochloride
    • AKOS015849462
    • R-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate hydrochloride
    • 251349-56-1
    • Ethyl 2-[(2R)-pyrrolidin-2-yl]-1,3-thiazole-4-carboxylate--hydrogen chloride (1/1)
    • 1217653-08-1
    • ethyl 2-((R)-pyrrolidin-2-yl)thiazole-4-carboxylate hydrochloride
    • MDL: MFCD09878585
    • Inchi: 1S/C10H14N2O2S.ClH/c1-2-14-10(13)8-6-15-9(12-8)7-4-3-5-11-7;/h6-7,11H,2-5H2,1H3;1H/t7-;/m1./s1
    • InChI Key: RWZYILAQTIQGAU-OGFXRTJISA-N
    • SMILES: Cl.S1C=C(C(=O)OCC)N=C1[C@H]1CCCN1

Computed Properties

  • Exact Mass: 262.0542766Da
  • Monoisotopic Mass: 262.0542766Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5Ų

(R)-Ethyl 2-(pyrrolidine-2-yl)thiazole-4-carboxylate HCl Pricemore >>

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